Cas no 1909337-23-0 (methyl 6-bromo-4-oxo-3,4-dihydro-1H-2-benzothiopyran-3-carboxylate)
methyl 6-bromo-4-oxo-3,4-dihydro-1H-2-benzothiopyran-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1H-2-Benzothiopyran-3-carboxylic acid, 6-bromo-3,4-dihydro-4-oxo-, methyl ester
- methyl 6-bromo-4-oxo-3,4-dihydro-1H-2-benzothiopyran-3-carboxylate
-
- MDL: MFCD29054956
- Inchi: 1S/C11H9BrO3S/c1-15-11(14)10-9(13)8-4-7(12)3-2-6(8)5-16-10/h2-4,10H,5H2,1H3
- InChI Key: QSFRYTLRZNECJH-UHFFFAOYSA-N
- SMILES: C1(C(OC)=O)SCC2=CC=C(Br)C=C2C1=O
methyl 6-bromo-4-oxo-3,4-dihydro-1H-2-benzothiopyran-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM428578-1g |
methyl 6-bromo-4-oxo-3,4-dihydro-1H-2-benzothiopyran-3-carboxylate |
1909337-23-0 | 95%+ | 1g |
$653 | 2023-03-01 | |
| Ambeed | A1081201-1g |
Methyl 6-bromo-4-oxo-3,4-dihydro-1H-2-benzothiopyran-3-carboxylate |
1909337-23-0 | 95% | 1g |
$655.0 | 2024-07-28 | |
| Enamine | EN300-250834-0.05g |
methyl 6-bromo-4-oxo-3,4-dihydro-1H-2-benzothiopyran-3-carboxylate |
1909337-23-0 | 95.0% | 0.05g |
$101.0 | 2025-02-19 | |
| Enamine | EN300-250834-0.1g |
methyl 6-bromo-4-oxo-3,4-dihydro-1H-2-benzothiopyran-3-carboxylate |
1909337-23-0 | 95.0% | 0.1g |
$152.0 | 2025-02-19 | |
| Enamine | EN300-250834-0.25g |
methyl 6-bromo-4-oxo-3,4-dihydro-1H-2-benzothiopyran-3-carboxylate |
1909337-23-0 | 95.0% | 0.25g |
$216.0 | 2025-02-19 | |
| Enamine | EN300-250834-0.5g |
methyl 6-bromo-4-oxo-3,4-dihydro-1H-2-benzothiopyran-3-carboxylate |
1909337-23-0 | 95.0% | 0.5g |
$407.0 | 2025-02-19 | |
| Enamine | EN300-250834-1.0g |
methyl 6-bromo-4-oxo-3,4-dihydro-1H-2-benzothiopyran-3-carboxylate |
1909337-23-0 | 95.0% | 1.0g |
$528.0 | 2025-02-19 | |
| Enamine | EN300-250834-2.5g |
methyl 6-bromo-4-oxo-3,4-dihydro-1H-2-benzothiopyran-3-carboxylate |
1909337-23-0 | 95.0% | 2.5g |
$1034.0 | 2025-02-19 | |
| Enamine | EN300-250834-5.0g |
methyl 6-bromo-4-oxo-3,4-dihydro-1H-2-benzothiopyran-3-carboxylate |
1909337-23-0 | 95.0% | 5.0g |
$1530.0 | 2025-02-19 | |
| Enamine | EN300-250834-10.0g |
methyl 6-bromo-4-oxo-3,4-dihydro-1H-2-benzothiopyran-3-carboxylate |
1909337-23-0 | 95.0% | 10.0g |
$2269.0 | 2025-02-19 |
methyl 6-bromo-4-oxo-3,4-dihydro-1H-2-benzothiopyran-3-carboxylate Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
Additional information on methyl 6-bromo-4-oxo-3,4-dihydro-1H-2-benzothiopyran-3-carboxylate
Comprehensive Overview of Methyl 6-Bromo-4-oxo-3,4-dihydro-1H-2-benzothiopyran-3-carboxylate (CAS No. 1909337-23-0)
The compound methyl 6-bromo-4-oxo-3,4-dihydro-1H-2-benzothiopyran-3-carboxylate (CAS No. 1909337-23-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. With its unique benzothiopyran core and functional groups, this compound serves as a versatile intermediate in synthetic chemistry. Its structural features, including the 6-bromo substitution and 4-oxo-3,4-dihydro moiety, make it a valuable building block for designing novel bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.
In recent years, the demand for heterocyclic compounds like methyl 6-bromo-4-oxo-3,4-dihydro-1H-2-benzothiopyran-3-carboxylate has surged due to their applications in developing small-molecule therapeutics. The benzothiopyran scaffold, in particular, is known for its pharmacological relevance, often linked to antimicrobial and anticancer activities. This compound's carboxylate ester group further enhances its reactivity, enabling facile derivatization for structure-activity relationship (SAR) studies. As the pharmaceutical industry shifts toward fragment-based drug design, such intermediates are critical for optimizing lead compounds with improved efficacy and safety profiles.
From a synthetic perspective, the 6-bromo substituent in methyl 6-bromo-4-oxo-3,4-dihydro-1H-2-benzothiopyran-3-carboxylate offers a strategic handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. These transformations are pivotal in constructing complex architectures for drug candidates or functional materials. Additionally, the compound's 4-oxo group can participate in condensation or nucleophilic addition reactions, expanding its utility in multicomponent syntheses. Such flexibility aligns with the growing trend of green chemistry, where efficient, atom-economical routes are prioritized to minimize waste.
Beyond pharmaceuticals, methyl 6-bromo-4-oxo-3,4-dihydro-1H-2-benzothiopyran-3-carboxylate is also explored in materials science. Its thiochromone derivative structure contributes to photophysical properties, making it a candidate for organic electronics like OLEDs or sensors. Researchers are investigating its potential in supramolecular chemistry, where non-covalent interactions could enable the design of smart materials with stimuli-responsive behavior. This dual applicability underscores the compound's interdisciplinary significance, bridging gaps between chemistry, biology, and engineering.
Analytical characterization of CAS No. 1909337-23-0 typically involves techniques such as NMR, HPLC, and mass spectrometry to ensure purity and structural integrity. Quality control is paramount, especially when the compound is used in high-throughput screening or preclinical studies. Recent advancements in machine learning-assisted synthesis have further streamlined the production of such intermediates, reducing time and cost while maintaining reproducibility—a key concern for industrial-scale applications.
In summary, methyl 6-bromo-4-oxo-3,4-dihydro-1H-2-benzothiopyran-3-carboxylate represents a compelling case study in modern chemical research. Its multifaceted roles—from drug development to advanced materials—highlight the convergence of innovation and practicality. As scientific inquiries into sustainable synthesis and targeted therapies evolve, this compound will likely remain a focal point for breakthroughs across disciplines.
1909337-23-0 (methyl 6-bromo-4-oxo-3,4-dihydro-1H-2-benzothiopyran-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)